Cas no 1142211-98-0 ([[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid)

• Product Name: [[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid
• CAS No: 1142211-98-0
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 4681239
• Update Time: 2025-10-24

[[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• [[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid
• 2-((2-(3-Methylpiperidin-1-yl)-2-oxoethyl)(phenyl)amino)acetic acid
• {[2-(3-methylpiperidin-1-yl)-2-oxoethyl](phenyl)amino}acetic acid
• [[2-(3-methylpiperidin-1-yl)-2-oxoethyl](phenyl)amino]acetic acid
• STK505084

• Inchi： 1S/C16H22N2O3/c1-13-6-5-9-17(10-13)15(19)11-18(12-16(20)21)14-7-3-2-4-8-14/h2-4,7-8,13H,5-6,9-12H2,1H3,(H,20,21)
• InChI Key： OPVNECQVFSMLKB-UHFFFAOYSA-N
• SMILES： O=C(CN(C1C=CC=CC=1)CC(=O)O)N1CCCC(C)C1

Computed Properties

• Exact Mass: 290.163
• Monoisotopic Mass: 290.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8

Additional information on [[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid

Introduction to [[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic Acid (CAS No. 1142211-98-0)

[[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid]] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. With a CAS number of 1142211-98-0, this compound represents a unique structural motif that combines a piperidine ring with an aminoacetic acid backbone, making it a promising candidate for various therapeutic applications. The presence of a phenyl group and a methyl-substituted piperidine ring enhances its pharmacological potential, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

The chemical structure of [[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid]] can be broken down into several key functional groups that contribute to its biological activity. The piperidine ring, specifically the 3-methyl-substituted variant, is known for its ability to modulate neurotransmitter receptors, particularly those involved in pain perception and mood regulation. This makes the compound a potential lead for the development of novel analgesics and anxiolytics. Additionally, the aminoacetic acid moiety provides a basic nitrogen atom that can interact with acidic pharmacophores, enhancing binding affinity to target proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of [[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid]] with various biological targets. Studies have shown that this compound exhibits high affinity for certain enzyme families involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the biosynthesis of prostaglandins and leukotrienes, which are key mediators of inflammation and pain. By inhibiting their activity, [[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid]] may offer therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory potential, [[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid]] has been investigated for its neuroprotective properties. The piperidine scaffold is commonly found in drugs that modulate dopaminergic and serotonergic systems, which are implicated in neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Preclinical studies have suggested that this compound may attenuate neuroinflammation and oxidative stress, two critical pathological mechanisms in these conditions. Furthermore, its ability to cross the blood-brain barrier enhances its feasibility as a CNS therapeutic agent.

The synthesis of [[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid]] involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the phenyl group at the amino position is particularly challenging due to the need for regioselective functionalization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation with high yield and purity. These methods align with the growing trend in pharmaceutical synthesis towards greener and more efficient processes.

From a regulatory perspective, [[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid]] must undergo rigorous testing to ensure safety and efficacy before it can be approved for clinical use. Phase I clinical trials have begun to evaluate its pharmacokinetics and tolerability in healthy volunteers. Preliminary results indicate that the compound is well-tolerated at moderate doses but may exhibit some side effects at higher concentrations. Further studies are needed to optimize dosing regimens and identify potential long-term adverse effects.

The development of [[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid]] also highlights the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating insights from structural biology, pharmacology, and medicinal chemistry, researchers can design more effective drugs with improved target specificity and reduced off-target effects. This collaborative approach is essential for advancing drug discovery efforts in complex diseases like cancer, autoimmune disorders, and neurodegenerative conditions.

In conclusion, [[2-(3-Methylpiperidin-1-yl)-2-oxoethyl](phenyl)-amino]acetic acid]] represents a promising therapeutic agent with diverse biological activities. Its unique structural features make it a valuable tool for investigating novel treatment strategies in inflammation, pain management, and neuroprotection. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.